Cas no 2490430-29-8 (2-amino-3,6-dimethylbenzoic acid hydrochloride)

• Product Name: 2-amino-3,6-dimethylbenzoic acid hydrochloride
• CAS No: 2490430-29-8
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD32852670
• CID: 5670003
• PubChem ID: 154814269
• Update Time: 2025-10-28

2-amino-3,6-dimethylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,6-dimethylbenzoic acid;hydrochloride
• 2-amino-3,6-dimethylbenzoic acid hydrochloride
• EN300-27107591
• 2490430-29-8

• MDL： MFCD32852670
• Inchi： 1S/C9H11NO2.ClH/c1-5-3-4-6(2)8(10)7(5)9(11)12;/h3-4H,10H2,1-2H3,(H,11,12);1H
• InChI Key： ULBSSPQCHVKUHV-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(=C(C)C=CC=1C)N)=O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3,6-dimethylbenzoic acid hydrochloride

Introduction to 2-amino-3,6-dimethylbenzoic acid hydrochloride (CAS No. 2490430-29-8)

2-amino-3,6-dimethylbenzoic acid hydrochloride, identified by the chemical compound code CAS No. 2490430-29-8, is a significant intermediate in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a hydrochloride salt of 2-amino-3,6-dimethylbenzoic acid, has garnered attention due to its structural versatility and potential applications in drug development and biochemical research. The presence of both amino and carboxylic acid functional groups, along with the methyl substituents at the 3rd and 6th positions on the benzene ring, contributes to its unique reactivity and utility in synthetic pathways.

The synthesis of 2-amino-3,6-dimethylbenzoic acid hydrochloride typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the amino group at the 2-position and the methyl groups at the 3rd and 6th positions requires precise control over reaction conditions to ensure high yield and purity. The subsequent formation of the hydrochloride salt enhances the solubility of the compound in aqueous solutions, making it more suitable for various applications in pharmaceutical formulations and laboratory experiments.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 2-amino-3,6-dimethylbenzoic acid hydrochloride serves as a valuable building block for constructing more complex molecules with potential therapeutic properties. Its structural framework can be modified to develop novel analogs with enhanced bioavailability, improved metabolic stability, or targeted receptor interactions. Such modifications are crucial for optimizing drug candidates for clinical trials and commercialization.

In the realm of biochemical research, 2-amino-3,6-dimethylbenzoic acid hydrochloride has been explored as a precursor in the synthesis of enzyme inhibitors and signaling molecule mimetics. The amino group provides a site for covalent linkage with other biomolecules, while the carboxylic acid moiety allows for salt formation and interaction with biological targets. These properties make it a versatile tool for studying enzyme kinetics, protein-protein interactions, and metabolic pathways.

The hydrochloride form of this compound ensures better handling and storage stability compared to its free acid form. This is particularly important in industrial settings where consistency and shelf-life are critical factors. Furthermore, the solubility profile of 2-amino-3,6-dimethylbenzoic acid hydrochloride in common solvents such as water, ethanol, and dimethyl sulfoxide (DMSO) facilitates its use in a wide range of experimental protocols.

Current research trends indicate that 2-amino-3,6-dimethylbenzoic acid hydrochloride may find applications in the development of antimicrobial agents. The structural features of this compound can be leveraged to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown promising results when this compound is tested against certain resistant strains of bacteria, suggesting its potential as a lead compound for novel antibiotics.

Another emerging area of interest is the use of 2-amino-3,6-dimethylbenzoic acid hydrochloride in materials science. Its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) or catalysts. These materials have applications in gas storage, separation technologies, and catalytic processes that are environmentally friendly and energy-efficient.

The role of computational chemistry in optimizing synthetic routes for 2-amino-3,6-dimethylbenzoic acid hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes, identify optimal conditions for synthesis, and assess the stability of intermediates. This approach not only accelerates the discovery process but also reduces experimental costs by minimizing trial-and-error methods.

In conclusion,2-amino-3,6-dimethylbenzoic acid hydrochloride (CAS No. 2490430-29-8) is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structural features enable diverse applications ranging from drug development to material science. As research continues to uncover new uses for this compound,2-amino-3,6-dimethylbenzoic acid hydrochloride is poised to remain a cornerstone in synthetic chemistry and medicinal innovation.